Cas no 1369246-82-1 (4-Ethyl-3-nitrophenylpropanoic acid)
4-Ethyl-3-nitrophenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-3-nitrophenylpropanoic acid
-
- Inchi: 1S/C11H13NO4/c1-3-8-4-5-9(7(2)11(13)14)6-10(8)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)
- InChI Key: SFNPTGZDBSYOFA-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=CC(CC)=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 223.08445790 g/mol
- Monoisotopic Mass: 223.08445790 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 83.1
- Molecular Weight: 223.22
4-Ethyl-3-nitrophenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015031400-250mg |
4-Ethyl-3-nitrophenylpropanoic acid |
1369246-82-1 | 97% | 250mg |
494.40 USD | 2021-06-17 | |
| Alichem | A015031400-500mg |
4-Ethyl-3-nitrophenylpropanoic acid |
1369246-82-1 | 97% | 500mg |
798.70 USD | 2021-06-17 | |
| Alichem | A015031400-1g |
4-Ethyl-3-nitrophenylpropanoic acid |
1369246-82-1 | 97% | 1g |
1,475.10 USD | 2021-06-17 |
4-Ethyl-3-nitrophenylpropanoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-Ethyl-3-nitrophenylpropanoic acid
Chemical Profile of 4-Ethyl-3-nitrophenylpropanoic acid (CAS No. 1369246-82-1)
4-Ethyl-3-nitrophenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1369246-82-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro group substitution on a phenyl ring coupled with an ethyl-substituted propanoic acid moiety. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.
The molecular structure of 4-Ethyl-3-nitrophenylpropanoic acid consists of a phenyl ring substituted at the 3-position with a nitro group (-NO₂) and at the 4-position with an ethyl group (-CH₂CH₃). The presence of the nitro group imparts significant reactivity, enabling various chemical transformations such as reduction to an amine or hydrogenation to a corresponding aromatic hydrocarbon. Additionally, the carboxylic acid functionality at one end of the propanoic chain allows for further derivatization, including esterification or amidation, which are common strategies in drug development.
In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitroaromatic derivatives can exhibit properties ranging from antimicrobial to anti-inflammatory effects. Specifically, compounds with nitro groups have shown promise in modulating enzyme activity and interacting with biological targets involved in metabolic pathways. The structural motif of 4-Ethyl-3-nitrophenylpropanoic acid is particularly intriguing because it combines the bioisosteric properties of the nitro group with the lipophilicity provided by the ethyl side chain, which can enhance membrane permeability and improve oral bioavailability.
One of the most compelling aspects of 4-Ethyl-3-nitrophenylpropanoic acid is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify novel therapeutic agents with improved pharmacokinetic profiles. For instance, modifications to the nitro group can alter the electronic properties of the molecule, influencing its binding affinity to biological targets. Furthermore, the propanoic acid moiety can be functionalized to enhance solubility or metabolic stability, critical factors in drug development.
The synthesis of 4-Ethyl-3-nitrophenylpropanoic acid typically involves multi-step organic reactions starting from commercially available precursors such as ethyl 3-bromopropanoate and 3-nitrotoluene. The bromopropionate derivative serves as a source for introducing the propanoic acid side chain, while 3-nitrotoluene provides the nitro-substituted phenyl ring. Palladium-catalyzed cross-coupling reactions are often employed to achieve selective functionalization at specific positions on the aromatic ring. These synthetic strategies highlight the compound's versatility and its suitability for further chemical manipulation.
Recent advancements in computational chemistry have also facilitated the study of 4-Ethyl-3-nitrophenylpropanoic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding interactions with biological targets, providing insights into potential drug mechanisms before experimental validation is required. This approach has accelerated the discovery process by enabling high-throughput virtual screening of large compound libraries.
The pharmacological potential of 4-Ethyl-3-nitrophenylpropanoic acid has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various diseases, including neurodegenerative disorders and cardiovascular conditions. By targeting these pathways, 4-Ethyl-3-nitrophenylpropanoic acid could serve as a lead compound for developing novel therapeutics aimed at modulating these pathological processes.
In addition to its pharmacological applications, 4-Ethyl-3-nitrophenylpropanoic acid has found utility in biochemical research as a tool compound for studying enzyme mechanisms and substrate specificity. Its well-defined structure allows researchers to probe how different functional groups influence enzymatic activity, providing valuable insights into drug design principles.
The industrial significance of 4-Ethyl-3-nitrophenylpropanoic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this one for developing new drugs under stringent regulatory guidelines. The ability to synthesize 4-Ethyl-3-nitrophenylpropanoic acid efficiently and in high purity makes it an attractive candidate for large-scale production if its therapeutic potential is further validated.
In conclusion, 4-Ethyl-3-nitrophenylpropanoic acid (CAS No. 1369246-82-1) represents a promising chemical entity with diverse applications in pharmaceutical chemistry and biochemical research. Its unique structural features offer opportunities for developing novel therapeutic agents with tailored biological activities. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future drug discovery efforts.
1369246-82-1 (4-Ethyl-3-nitrophenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)